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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

An in-depth examination of the physicochemical properties, synthesis, and analytical

applications of Calconcarboxylic Acid, a key indicator in complexometric titrations.

Calconcarboxylic acid, also known as Patton and Reeder's Indicator, is an azo dye with

significant applications in analytical chemistry, particularly in the determination of calcium ions.

[1] Its ability to form a distinctively colored complex with calcium allows for accurate and

reliable quantification through complexometric titration. This guide provides a detailed overview

of its core properties, synthesis, and a step-by-step protocol for its use in determining calcium

concentration, aimed at researchers, scientists, and professionals in drug development.

Core Physicochemical and Molecular Data
Calconcarboxylic acid is a complex organic molecule with the IUPAC name 3-hydroxy-4-[(2-

hydroxy-4-sulfonaphthalen-1-yl)diazenyl]naphthalene-2-carboxylic acid.[1] Its key quantitative

properties are summarized in the table below.
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Property Value Reference

Molar Mass 438.41 g/mol [1]

Chemical Formula C₂₁H₁₄N₂O₇S [1]

CAS Number 3737-95-9

Melting Point 300 °C (decomposes) [1]

Solubility

Soluble in water, ethanol,

methanol, and sodium

hydroxide.

[1][2][3][4][5]

Predicted pKa -0.50 ± 0.40 [6]

Synthesis of Calconcarboxylic Acid
The synthesis of Calconcarboxylic acid involves a two-step process: the diazotization of 1-

amino-2-naphthol-4-sulfonic acid followed by a coupling reaction with 2-hydroxy-3-naphthoic

acid.[1]

Experimental Protocol: Synthesis
Step 1: Diazotization of 1-amino-2-naphthol-4-sulfonic acid

In a suitable reaction vessel, dissolve 1-amino-2-naphthol-4-sulfonic acid in an aqueous

solution containing a catalytic amount of cupric sulfate.

Cool the mixture to below 10 °C in an ice bath.

Slowly add a 20% solution of hydrochloric acid to the cooled mixture.

A precipitate of the diazonium salt will form. Continue the addition of hydrochloric acid until

no further precipitation is observed.

Filter the precipitate and wash it with dilute hydrochloric acid.

Dry the resulting 1,2,4-acid diazonium salt at a temperature below 50 °C.[7]
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Step 2: Coupling Reaction

In a separate vessel, dissolve 2-hydroxy-3-naphthoic acid in a heated 20% sodium hydroxide

solution.

Cool the resulting solution to below 10 °C.

Slowly add the previously prepared diazonium salt to this solution, ensuring the temperature

does not exceed 15 °C.

Allow the reaction to proceed for 2-3 hours at 10-15 °C.

Dissolve the resulting mixture in water and neutralize it to a pH of 1-2 with 20% hydrochloric

acid to precipitate the Calconcarboxylic acid.[7]

The precipitate can then be filtered, washed, and dried.
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Step 1: Diazotization

Step 2: Coupling
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Diagram 1: Synthesis workflow of Calconcarboxylic acid.
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Application in Complexometric Titration of Calcium
Calconcarboxylic acid is a highly effective indicator for the complexometric titration of calcium

ions with ethylenediaminetetraacetic acid (EDTA).[1] The principle of this application lies in the

differential stability of the calcium-indicator complex and the calcium-EDTA complex.

In a solution with a pH between 12 and 14, Calconcarboxylic acid is blue.[1] When calcium

ions are present, they form a pink/red complex with the indicator.[1] During the titration, EDTA,

which forms a more stable complex with calcium than the indicator does, is added.[1] As EDTA

chelates the calcium ions, it displaces them from the indicator complex. The endpoint of the

titration is reached when all the calcium has been complexed by EDTA, at which point the

indicator reverts to its free, blue form, providing a sharp and clear color change from wine red

to pure blue.[1] A key advantage of using Calconcarboxylic acid is that at the high pH

required for the titration, magnesium ions precipitate as magnesium hydroxide, thus preventing

interference with the calcium determination.[1]

Experimental Protocol: Calcium Determination in Water
Samples
Reagents and Preparation:

EDTA Titrant (0.01 M): Prepare a standard solution of disodium ethylenediaminetetraacetate.

Sodium Hydroxide (NaOH) Solution (2 M): Prepare a 2 M solution of NaOH.

Calconcarboxylic Acid Indicator: Prepare a solution by dissolving 50 mg of

Calconcarboxylic acid in 100 mL of 0.1 M NaOH.[8] Alternatively, a solid triturate of the

indicator with sodium chloride can be used.[9]

Procedure:

Take a known volume of the water sample (e.g., 100 mL) and place it in a titration flask.[8]

Add 4 mL of 2 M NaOH solution to raise the pH to between 12 and 14.[8]

Add 1.5 mL of the Calconcarboxylic acid indicator solution (or a small amount of the solid

triturate). The solution should turn a pink/red color if calcium is present.[1][8]
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Titrate the sample with the standard 0.01 M EDTA solution.

The endpoint is reached when the color of the solution changes sharply from wine red to a

distinct and stable blue.[1]

Record the volume of EDTA used and calculate the calcium concentration.

Start: Water Sample

Add 4 mL of 2M NaOH (pH 12-14)

Add Calconcarboxylic Acid Indicator

Solution turns Pink/Red
(Ca-Indicator Complex)

Titrate with standard EDTA solution

Endpoint: Color changes from Wine Red to Blue
(Free Indicator)

End: Record EDTA volume
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Diagram 2: Experimental workflow for calcium titration.
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Signaling Pathway of Color Change
The color change observed during the titration is a direct result of the competitive complexation

of calcium ions between the Calconcarboxylic acid indicator and the EDTA titrant.

Initial State (Before Titration)

During Titration

Endpoint

Ca²⁺ (free ions)

Ca-Indicator Complex (Pink/Red)

Calconcarboxylic Acid (Blue)

EDTA

EDTA added

Ca-EDTA Complex (More Stable)

Ca²⁺ displaced

Calconcarboxylic Acid (Blue)All Ca²⁺ complexed by EDTA
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Diagram 3: Logical relationship of the color change mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

